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Compound of Interest

Compound Name: 6-Bromonicotinaldehyde

Cat. No.: B016785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-
Bromonicotinaldehyde (CAS No. 149806-06-4), a key building block in pharmaceutical and

agrochemical research. Adherence to these protocols is critical for ensuring laboratory safety

and maintaining the integrity of experimental outcomes.

Chemical Identification and Physical Properties
6-Bromonicotinaldehyde, also known as 6-Bromo-3-pyridinecarboxaldehyde, is a substituted

pyridine with the molecular formula C₆H₄BrNO.[1][2] Its aromatic aldehyde functionality makes

it a versatile reagent in organic synthesis.[2]

Table 1: Physical and Chemical Properties of 6-Bromonicotinaldehyde
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Property Value Source(s)

Molecular Weight 186.01 g/mol [1][2][3][4]

Appearance

White to pale yellow or orange

to green crystalline

solid/powder

[5]

Melting Point 104-110 °C [1]

Boiling Point 284.1 ± 25.0 °C at 760 mmHg [1]

Density 1.7 ± 0.1 g/cm³ [1]

Flash Point 125.6 ± 23.2 °C [1]

Solubility

Soluble in dichloromethane,

ether, ethyl acetate, and

methanol.

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [1]

LogP 1.53 [1]

Hazard Identification and GHS Classification
6-Bromonicotinaldehyde is classified as a hazardous substance. The primary hazards are

related to irritation and potential harm upon ingestion.

Table 2: GHS Hazard Classification for 6-Bromonicotinaldehyde
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Hazard Class
Hazard
Category

Hazard
Statement

GHS Code Source(s)

Skin

Corrosion/Irritatio

n

Category 2
Causes skin

irritation
H315 [4][6][7]

Serious Eye

Damage/Eye

Irritation

Category 2
Causes serious

eye irritation
H319 [4][6]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

May cause

respiratory

irritation

H335 [4][6]

Acute Toxicity,

Oral
Category 4

Harmful if

swallowed
H302

Signal Word: Warning[4][6]

Hazard Pictogram:

alt text

Toxicological Information
The primary toxicological concerns for 6-Bromonicotinaldehyde are its irritant effects on the

skin, eyes, and respiratory system.[4][6] Repeated or prolonged exposure may cause skin

dryness or cracking.

Table 3: Summary of Toxicological Effects
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Effect Description Source(s)

Skin Irritation Causes irritation upon contact. [4][6][7]

Eye Irritation
Causes serious irritation to the

eyes.
[4][6]

Respiratory Irritation

May cause irritation to the

respiratory tract upon

inhalation of dust.

[4][6]

Ingestion Harmful if swallowed.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Protocols for 6-Bromonicotinaldehyde Exposure
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[6]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[6][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[6][8]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Engineering Controls
Ventilation: Always handle 6-Bromonicotinaldehyde in a certified chemical fume hood to

minimize the inhalation of dust or vapors.[8]
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Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate vicinity of the handling area.[8]

Personal Protective Equipment (PPE)
Table 5: Recommended Personal Protective Equipment

PPE Category Recommended Equipment Source(s)

Eye and Face
Chemical safety goggles with

side shields.
[8]

Hand

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves before use.

[6][8]

Body

Laboratory coat. For tasks with

a higher risk of splashes, a

chemically resistant apron

should be worn.

[8]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

dust is generated, a NIOSH-

approved respirator may be

necessary.

[8]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

The recommended storage temperature is 4°C, under a nitrogen atmosphere.[9]

Experimental Protocols
Risk Assessment Workflow
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A thorough risk assessment should be conducted before handling 6-Bromonicotinaldehyde.

Risk Assessment

Control Measures

Start: Handling 6-Bromonicotinaldehyde

Identify Hazards
(Irritant, Harmful if Swallowed)

Evaluate Risks of Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

Implement Control Measures
(Fume Hood, PPE)

Mitigate Risks

Develop Standard Operating Procedure (SOP)

Prepare for Emergencies
(Spill Kit, First Aid)

Proceed with Experiment

Safe to Proceed

 

Handling Protocol

Disposal Protocol

Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified Fume Hood

Weigh and Transfer Carefully
(Avoid Dust Generation)

Collect Waste in a Labeled,
Sealed Container

After Use
Clean Spills Immediately

(Use appropriate absorbent)

If Spill Occurs

Store Waste in a Designated Area

Contact Environmental Health & Safety (EHS)
for Disposal

End of Process

Dispose

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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